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Compound of Interest

Compound Name: BD-1008

Cat. No.: B1662696 Get Quote

This document provides essential safety and logistical information for the proper disposal of

BD-1008, a potent and selective sigma receptor antagonist. The procedural guidance herein is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and disposal in a laboratory setting. BD-1008 is intended for research use only and is

not for human or veterinary use.[1][2]

Chemical and Physical Properties of BD-1008
Dihydrobromide
BD-1008 is chemically identified as N-[2-(3,4-Dichlorophenyl)ethyl]-N-methyl-2-(1-

pyrrolidinyl)ethylamine.[3][4] It is commonly supplied as a dihydrobromide salt.[3][5][6][7] The

following table summarizes its key properties.
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Property Value

Chemical Name
N-[2-(3,4-Dichlorophenyl)ethyl]-N-methyl-2-(1-

pyrrolidinyl)ethylamine dihydrobromide[3]

CAS Number 138356-09-9[5][7]

Molecular Formula C₁₅H₂₂Cl₂N₂·2HBr[1][7][8]

Molecular Weight 463.08 g/mol [7]

Purity ≥98%[6][7]

Solubility Soluble in H₂O[7]

Storage Store at -20°C[7]

Experimental Protocols: Disposal of BD-1008
The proper disposal of BD-1008 must be conducted in accordance with institutional guidelines

and local, state, and federal regulations for hazardous chemical waste. A full Safety Data Sheet

(SDS) should always be consulted before handling the compound.[9] The following procedure

outlines the necessary steps for safe disposal.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-

resistant gloves.

2. Waste Segregation and Collection:

Solid Waste:

Place any solid BD-1008 waste, contaminated consumables (e.g., weigh boats, pipette

tips), and contaminated PPE into a dedicated, properly labeled hazardous waste

container.

The container must be sealable, leak-proof, and clearly marked with "Hazardous Waste"

and the chemical name "BD-1008."
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Liquid Waste:

Collect all liquid waste containing BD-1008, including unused solutions and rinsates, in a

dedicated, sealable, and leak-proof hazardous waste container.

Do not mix with other solvent waste streams unless permitted by your institution's

environmental health and safety (EHS) office.

The container must be clearly labeled with "Hazardous Waste," the chemical name, and

the approximate concentration of the contents.

3. Decontamination:

Decontaminate all surfaces and non-disposable equipment that have come into contact with

BD-1008.

Use an appropriate solvent (e.g., ethanol or isopropanol) followed by soap and water.

Collect all cleaning materials (e.g., wipes, paper towels) as solid hazardous waste.

4. Storage Pending Disposal:

Store sealed hazardous waste containers in a designated, secure area away from

incompatible materials.

Ensure the storage area is well-ventilated.

5. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's EHS office or a

licensed hazardous waste disposal contractor.

Do not dispose of BD-1008 down the drain or in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of BD-1008 waste in a laboratory setting.
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Caption: Workflow for the safe disposal of BD-1008.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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